Cas no 155906-12-0 (3-Butyn-2-ol, 4-(4-butylphenyl)-2-methyl-)

• Product Name: 3-Butyn-2-ol, 4-(4-butylphenyl)-2-methyl-
• CAS No: 155906-12-0
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 1330510
• Update Time: 2024-08-18

3-Butyn-2-ol, 4-(4-butylphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-ol, 4-(4-butylphenyl)-2-methyl-
• 4-(4-Butylphenyl)-2-methyl-3-butyn-2-ol

• Inchi： 1S/C15H20O/c1-4-5-6-13-7-9-14(10-8-13)11-12-15(2,3)16/h7-10,16H,4-6H2,1-3H3
• InChI Key： AVIXUYPYIWLSIT-UHFFFAOYSA-N
• SMILES： CC(C)(O)C#CC1=CC=C(CCCC)C=C1

Computed Properties

• Exact Mass: 216.1515

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 323.3±35.0 °C(Predicted)
• PSA: 20.23
• pka: 13.08±0.29(Predicted)